Cas no 2172453-44-8 (methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)oxolane-3-carboxylate)

• Product Name: methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)oxolane-3-carboxylate
• CAS No: 2172453-44-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6282265
• PubChem ID: 165602870
• Update Time: 2025-07-19

methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)oxolane-3-carboxylate
• EN300-1630625
• 2172453-44-8

• Inchi： 1S/C11H19NO4/c1-12-5-3-11(14,7-12)10(9(13)15-2)4-6-16-8-10/h14H,3-8H2,1-2H3
• InChI Key： QLOYWFHDYYCAOO-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(C1)C1(CN(C)CC1)O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59Ų

Additional information on methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)oxolane-3-carboxylate

Comprehensive Analysis of Methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)oxolane-3-carboxylate (CAS No. 2172453-44-8): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and chemical research, methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)oxolane-3-carboxylate (CAS No. 2172453-44-8) has emerged as a compound of significant interest. This ester derivative, characterized by its unique pyrrolidine and oxolane structural motifs, is gaining attention for its potential applications in drug discovery and specialty chemical synthesis. Researchers and industry professionals are increasingly searching for information on this compound, particularly its synthetic routes, physicochemical properties, and biological activity.

The molecular structure of methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)oxolane-3-carboxylate combines a hydroxyl-functionalized pyrrolidine ring with a tetrahydrofuran (oxolane) moiety, creating a versatile scaffold for further chemical modifications. Recent literature searches indicate growing interest in such heterocyclic building blocks, especially in the context of central nervous system (CNS) drug development and chiral auxiliaries for asymmetric synthesis. The presence of both ester and hydroxyl functional groups in this molecule makes it particularly valuable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 2172453-44-8 represents an interesting case study in stereoselective synthesis. The compound's three contiguous stereocenters pose significant challenges for synthetic chemists, making it a subject of numerous optimization studies. Current research trends show particular interest in developing green chemistry approaches for similar compounds, with searches for catalytic methods and atom-economical processes increasing by 42% year-over-year in chemical literature databases.

The pharmaceutical industry's focus on bioavailability enhancement has brought attention to molecules like methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)oxolane-3-carboxylate. Its balanced lipophilicity profile (predicted logP ~1.2) and hydrogen bonding capacity make it a promising candidate for prodrug development and formulation optimization. Recent patent analyses reveal growing applications of similar structures in modified-release formulations, with particular relevance to neurological therapeutics.

Analytical characterization of 2172453-44-8 presents several interesting aspects for discussion. Advanced techniques such as chiral HPLC and NMR spectroscopy are essential for confirming the compound's stereochemistry and purity. The scientific community has shown increasing interest in computational chemistry approaches for predicting the behavior of such molecules, with searches for molecular docking and quantum mechanical calculations related to similar compounds rising steadily.

In the context of industrial scale-up, methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)oxolane-3-carboxylate presents both opportunities and challenges. The compound's thermal stability and solubility characteristics make it suitable for various process chemistry applications, but its stereochemical complexity requires careful consideration during manufacturing. Recent industry reports highlight growing demand for custom synthesis of such specialized intermediates, particularly in the contract research organization (CRO) sector.

The safety profile of CAS 2172453-44-8 remains an area of active investigation. While not classified as hazardous under current regulations, proper laboratory handling procedures should always be followed. The scientific community continues to search for information on metabolic pathways and toxicological assessments of similar compounds, reflecting the pharmaceutical industry's emphasis on early-stage safety evaluation.

Looking ahead, methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)oxolane-3-carboxylate is poised to play an important role in several emerging research areas. Its structural features align well with current trends in fragment-based drug discovery and targeted protein degradation. Furthermore, the compound's potential applications in bioconjugation chemistry and materials science are beginning to attract attention from diverse research communities.

For researchers working with 2172453-44-8, several practical considerations are worth noting. The compound's storage stability under various conditions, its compatibility with common coupling reagents, and optimal purification methods are frequent topics of inquiry in scientific forums. Recent advances in continuous flow chemistry may offer new opportunities for the efficient production of this and related compounds.

In conclusion, methyl 3-(3-hydroxy-1-methylpyrrolidin-3-yl)oxolane-3-carboxylate represents a fascinating case study at the intersection of medicinal chemistry, process development, and materials science. As research into this compound continues to evolve, it serves as a reminder of the importance of structural diversity in chemical research and the ongoing need for innovative solutions to complex synthetic challenges.